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Compound of Interest

Compound Name: 2-Fluoroanisole

Cat. No.: B128887

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the stability and
recommended storage conditions for 2-Fluoroanisole. The information presented is intended
to support researchers, scientists, and professionals in drug development in ensuring the
integrity and longevity of this important chemical intermediate.

Core Stability Profile

2-Fluoroanisole is a colorless liquid that is generally considered to be stable under normal
laboratory temperatures and pressures.[1] Its favorable solubility and stability characteristics
make it a versatile compound in various chemical applications.[2] However, like many aromatic
ethers, its long-term stability is contingent upon proper storage and handling to prevent
degradation.

Incompatibilities

To maintain its chemical integrity, 2-Fluoroanisole should be stored away from:

o Strong Oxidizing Agents: Contact with strong oxidizers can lead to vigorous reactions and
decomposition.

o Strong Acids and Bases: These can potentially catalyze hydrolysis or other degradation
reactions.
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Known Decomposition Information

While specific studies detailing the full degradation pathways of 2-Fluoroanisole are not
readily available in public literature, thermal decomposition can be expected to release irritating
gases and vapors, including carbon monoxide, carbon dioxide, and gaseous hydrogen fluoride.

[3]

Physicochemical and Storage Data

The following tables summarize the key physical and chemical properties of 2-Fluoroanisole,
along with a compilation of recommended storage conditions from various suppliers and safety
data sheets.

Table 1: Physicochemical Properties of 2-Fluoroanisole

Property Value Source(s)
CAS Number 321-28-8 [41[51[6][7]
Molecular Formula C7H7/FO [415161[71
Molecular Weight 126.13 g/mol [41151[7]
Appearance Clear, colorless liquid [11[7118]
Melting Point -39 °C [4161071
Boiling Point 154-155 °C [51[6][7]
Density 1.124 g/mL at 25 °C 516171
Flash Point 53 °C (closed cup) 21141071
Refractive Index ~1.494 [516]1[7]

Sparingly soluble in water;
Solubility soluble in organic solvents like  [7]

ethanol and ether.

Table 2: Recommended Storage Conditions for 2-Fluoroanisole
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Storage Condition Recommendation Source(s)
Temperature Room Temperature (RT) [51[6]

10°C - 25°C [4]

Store in a cool place. [9]

Atmosphere Sealed in a dry environment. [6]

Store in a well-ventilated
[O][10][11][12]

place.
Container Keep container tightly closed. [41e11oq1anaz]
Light-resistant containers are
[1]
recommended.
"Flammables area" due to its
General Area ) [1]
flash point.
Keep away from heat, sparks,
[31[9][12]

open flames, and hot surfaces.

Experimental Protocols for Stability Assessment

While specific stability studies on 2-Fluoroanisole are not widely published, its stability can be
rigorously assessed using established methodologies for chemical substances. The following
protocols are based on guidelines from regulatory bodies such as the European Medicines
Agency (EMA) and are provided as a template for designing a comprehensive stability study.

Long-Term Stability Testing

Objective: To establish the shelf-life and re-test period under recommended storage conditions.
Methodology:

e Store a minimum of three batches of 2-Fluoroanisole in its intended container-closure
system.
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e Place the samples in a controlled environment at 25°C £ 2°C with 60% * 5% relative
humidity (RH).

» Withdraw samples at specified time points for analysis.

e Testing Frequency:

o Every 3 months for the first year.

o Every 6 months for the second year.

o Annually thereafter through the proposed shelf-life.

e Analytical Parameters to Monitor:

[¢]

Appearance (color, clarity)

[¢]

Assay (e.g., by GC-FID to determine purity)

[e]

Identification (e.g., by FTIR or GC-MS)

o

Related substances/degradation products (e.g., by GC-MS or HPLC)

[¢]

Moisture content (e.g., by Karl Fischer titration)

Accelerated Stability Testing

Objective: To predict the long-term stability and identify potential degradation products under
exaggerated storage conditions.

Methodology:

e Store a minimum of three batches of 2-Fluoroanisole in its intended container-closure
system.

o Place the samples in a controlled environment at 40°C £ 2°C with 75% + 5% RH.

» Withdraw samples at specified time points for a minimum of 6 months.
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» Testing Frequency: A minimum of three time points, including the initial and final points (e.qg.,
0, 3, and 6 months).

o Analytical Parameters to Monitor: Same as for long-term stability testing. Significant changes
in any parameter would trigger further investigation and potentially intermediate testing
conditions (e.g., 30°C / 65% RH).

Stress Testing (Forced Degradation)

Objective: To identify likely degradation products and establish the intrinsic stability of the
molecule. This information is crucial for developing and validating stability-indicating analytical
methods.

Methodology: A single batch of 2-Fluoroanisole is typically used for stress testing.
e Thermal Stress:

o Expose the sample to elevated temperatures (e.g., 50°C, 60°C, 70°C) for a defined period
(e.g., 1-4 weeks).

o Analyze for degradation.
e Hydrolytic Stress:

o Reflux the sample in acidic (e.g., 0.1 N HCI), basic (e.g., 0.1 N NaOH), and neutral
(purified water) conditions.

o Monitor for degradation over time (e.g., at 0, 2, 6, 12, and 24 hours).
e Oxidative Stress:

o Expose the sample to an oxidizing agent (e.g., 3% hydrogen peroxide) at room
temperature.

o Monitor for degradation over time.

e Photostability:
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o Expose the sample to a light source according to ICH Q1B guidelines (overall illumination
of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less

than 200 watt hours/square meter).
o A control sample should be protected from light to allow for comparison.

o Analyze both samples for degradation.

Visualization of Stability Factors

The following diagram illustrates the key factors influencing the stability of 2-Fluoroanisole and

the recommended control measures.
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Caption: Factors influencing 2-Fluoroanisole stability and control measures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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